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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161

Application Notes and Protocols for Erastin2 in
DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erastin2 is a potent and specific small molecule inducer of ferroptosis, a form of iron-
dependent, non-apoptotic cell death. It functions primarily by inhibiting the system xc(-)
cystine/glutamate transporter, which leads to the depletion of intracellular cysteine, subsequent
reduction in glutathione (GSH) levels, and an accumulation of lipid-based reactive oxygen
species (ROS), ultimately culminating in cell death. These characteristics make Erastin2 a
valuable tool for studying ferroptosis and a potential candidate for therapeutic development,
particularly in oncology. This document provides detailed protocols for the solubilization of
Erastin2 in Dimethyl Sulfoxide (DMSO) and the preparation of stock solutions for in vitro
research.

Quantitative Data Summary

The following table summarizes the key quantitative data for Erastin2.
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Parameter Value Reference
Molecular Weight 623.14 g/mol [1]
Solubility in DMSO ~100 mg/mL (~160.48 mM) [1][2]
Solubility in Ethanol 4 mg/mL [1]
Solubility in Water Insoluble [1]

Recommended Stock Solution _
10 mM in DMSO

Concentration

Storage of Powder 3 years at -20°C

Storage of DMSO Stock 1 year at -20°C; 2 years at
Solution -80°C

Experimental Protocols

Protocol 1: Preparation of a 10 mM Erastin2 Stock
Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Erastin2 in DMSO.
Materials:

o Erastin2 powder

e Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes

» Pipettes and sterile pipette tips

e \Vortex mixer

e Optional: Water bath or heat block

Procedure:
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 Aliquot Erastin2: Weigh out 1 mg of Erastin2 powder and place it into a sterile
microcentrifuge tube.

e Add DMSO: Add 160 pL of anhydrous/fresh DMSO to the microcentrifuge tube containing the
Erastin2 powder.

» Dissolution: Vortex the solution thoroughly to dissolve the powder. If necessary, gentle
warming to 37°C and/or brief sonication can be used to aid dissolution. Ensure the final
solution is clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Storage: Store the aliquoted stock solutions at -20°C for up to one year or at -80°C for up to
two years. Protect from light.

Important Considerations:

e DMSO is hygroscopic and can absorb moisture from the air, which may reduce the solubility
of Erastin2. It is crucial to use fresh, anhydrous DMSO for the preparation of stock solutions.

o When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO in the culture medium does not exceed a level that affects cell viability, typically below
0.5%.

Visualizations

Experimental Workflow: Erastin2 Stock Solution
Preparation
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Workflow for Erastin2 Stock Solution Preparation

Preparation

Weigh 1 mg Erastin2

Add 160 pL Anhydrous DMSO

Vortex to Dissolve
(Optional: Warm/Sonicate)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Erastin2 stock solution in DMSO.
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Signaling Pathway: Mechanism of Erastin2-Induced
Ferroptosis

Erastin2-Induced Ferroptosis Pathway
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Caption: Simplified signaling pathway of Erastin2-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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